Cas no 14233-64-8 (2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone)

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone is a protected lactone derivative of D-arabinose, widely used as a key intermediate in organic synthesis and carbohydrate chemistry. Its benzyl-protected hydroxyl groups enhance stability and selectivity during glycosylation and other functionalization reactions. This compound is particularly valuable in the synthesis of nucleosides, antibiotics, and complex oligosaccharides due to its stereochemical control and compatibility with various reaction conditions. The lactone moiety offers a versatile handle for further transformations, enabling efficient access to structurally diverse derivatives. Its high purity and well-defined stereochemistry make it a reliable building block for pharmaceutical and biochemical research applications.
2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone structure
14233-64-8 structure
Product Name:2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone
CAS No:14233-64-8
MF:C26H26O5
MW:418.481647968292
MDL:MFCD28385181
CID:2657109
PubChem ID:11069790
Update Time:2025-10-08

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Chemical and Physical Properties

Names and Identifiers

    • rlac
    • 2,3,5-tri-O-benzyl-D-arabino-γ-lactone
    • 2-O,3-O,5-O-Tribenzyl-D-arabinoic acid γ-lactone
    • 2-O,3-O,5-O-Tribenzyl-D-arabinoic acid 1,4-lactone
    • 2,3,5-Tris-O-(phenylmethyl)-D-arabinonic acid gamma-lactone
    • 3β,4α-Bis(benzyloxy)-5β-(benzyloxymethyl)tetrahydrofuran-2-one
    • 3β,4α-Bis(benzyloxy)-5β-(benzyloxymethyl)-4,5-dihydrofuran-2(3H)-one
    • 2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone
    • AKOS030567701
    • (3S,4R,5R)-3,4-dibenzyloxy-5-(benzyloxymethyl)tetrahydrofuran-2-one
    • AJ-804/11075022
    • 14233-64-8
    • GEO-04322
    • SCHEMBL7525585
    • BS-27342
    • 3beta,4alpha-Bis(benzyloxy)-5beta-(benzyloxymethyl)tetrahydrofuran-2-one
    • (3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-one
    • (3S,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one
    • 1,4-anhydro-2,3,5-tri-O-benzyl-1-oxo-D-arabinitol
    • MT05389
    • MDL: MFCD28385181
    • Inchi: 1S/C26H26O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-25H,16-19H2/t23-,24-,25+/m1/s1
    • InChI Key: LDHBSABBBAUMCZ-SDHSZQHLSA-N
    • SMILES: O1C([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 418.17802393g/mol
  • Monoisotopic Mass: 418.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 70-70.5 ºC (ligroine ethyl acetate )
  • Boiling Point: 576.8±50.0 °C at 760 mmHg
  • Flash Point: 248.6±30.2 °C
  • Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Security Information

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Pricemore >>

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